1,3-Bis(4-bromophenyl)-5-phenyl-2,4-imidazolidinedione
1,3-Bis(4-bromophenyl)-5-phenyl-2,4-imidazolidinedione
Central cannabinoid (CB1) receptor antagonists and inverse agonists exhibit therapeutic potential for obesity and drug dependence, while being devoid of psychotropic effects. CAY10508 is a potent and selective central cannabinoid (CB1) receptor inverse agonist with a Ki value of 243 nM and an EC50 of 195 nM. A 10 µM concentration of CAY10508 resulted in 100% and 35% displacement of [3H]-CP-55,940 at the CB1 and peripheral cannabinoid (CB2) receptors, respectively. A [35S]-GTPγS binding assay revealed the inverse agonist properties of CAY10508 at the CB1 receptor.
Brand Name:
Vulcanchem
CAS No.:
878533-35-8
VCID:
VC0110063
InChI:
InChI=1S/C21H14Br2N2O2/c22-15-6-10-17(11-7-15)24-19(14-4-2-1-3-5-14)20(26)25(21(24)27)18-12-8-16(23)9-13-18/h1-13,19H
SMILES:
C1=CC=C(C=C1)C2C(=O)N(C(=O)N2C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Br
Molecular Formula:
C21H14Br2N2O2
Molecular Weight:
486.2 g/mol
1,3-Bis(4-bromophenyl)-5-phenyl-2,4-imidazolidinedione
CAS No.: 878533-35-8
Reference Standards
VCID: VC0110063
Molecular Formula: C21H14Br2N2O2
Molecular Weight: 486.2 g/mol
| CAS No. | 878533-35-8 |
|---|---|
| Product Name | 1,3-Bis(4-bromophenyl)-5-phenyl-2,4-imidazolidinedione |
| Molecular Formula | C21H14Br2N2O2 |
| Molecular Weight | 486.2 g/mol |
| IUPAC Name | 1,3-bis(4-bromophenyl)-5-phenylimidazolidine-2,4-dione |
| Standard InChI | InChI=1S/C21H14Br2N2O2/c22-15-6-10-17(11-7-15)24-19(14-4-2-1-3-5-14)20(26)25(21(24)27)18-12-8-16(23)9-13-18/h1-13,19H |
| Standard InChIKey | ROASQEPZAKGACK-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2C(=O)N(C(=O)N2C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Br |
| Canonical SMILES | C1=CC=C(C=C1)C2C(=O)N(C(=O)N2C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Br |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Central cannabinoid (CB1) receptor antagonists and inverse agonists exhibit therapeutic potential for obesity and drug dependence, while being devoid of psychotropic effects. CAY10508 is a potent and selective central cannabinoid (CB1) receptor inverse agonist with a Ki value of 243 nM and an EC50 of 195 nM. A 10 µM concentration of CAY10508 resulted in 100% and 35% displacement of [3H]-CP-55,940 at the CB1 and peripheral cannabinoid (CB2) receptors, respectively. A [35S]-GTPγS binding assay revealed the inverse agonist properties of CAY10508 at the CB1 receptor. |
| Synonyms | 1,3-bis(4-bromophenyl)-5-phenyl-2,4-imidazolidinedione |
| PubChem Compound | 11851013 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume